Cas no 403836-03-3 (methyl 2-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)acetate)

• Product Name: methyl 2-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)acetate
• CAS No: 403836-03-3
• MF: C₈H₁₀N₂O₃S₂
• MW: 246.306599140167
• CID: 5860007
• PubChem ID: 5072923
• Update Time: 2025-10-30

methyl 2-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[2-oxo-2-(2-thiazolylamino)ethyl]thio]-, methyl ester
• methyl 2-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)acetate
• AKOS024602567
• 403836-03-3
• methyl 2-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)acetate
• methyl 2-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanylacetate
• F1016-0438

• Inchi： 1S/C8H10N2O3S2/c1-13-7(12)5-14-4-6(11)10-8-9-2-3-15-8/h2-3H,4-5H2,1H3,(H,9,10,11)
• InChI Key： LSGINRXYWQSSDQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSCC(=O)NC1=NC=CS1

Computed Properties

• Exact Mass: 246.01328453g/mol
• Monoisotopic Mass: 246.01328453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.430±0.06 g/cm3(Predicted)
• pka: 8.06±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on methyl 2-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)acetate

Methyl 2-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)acetate: A Comprehensive Overview

The compound Methyl 2-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)acetate (CAS No. 403836-03-3) is a chemically synthesized organic compound with a unique structure that combines elements of sulfur chemistry and heterocyclic compounds. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a thiazole ring, a carbamoyl group, and a sulfanyl acetate moiety, which collectively contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry. Thiazoles are known for their ability to act as bioisosteres of other heterocycles, making them valuable in drug design. The carbamoyl group in this compound further enhances its versatility by providing hydrogen bonding capabilities, which are crucial for interactions with biological targets. Additionally, the sulfanyl acetate moiety introduces sulfur-based reactivity, which can be exploited in various chemical transformations.

The synthesis of Methyl 2-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)acetate involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by the introduction of the carbamoyl group through amide bond formation and subsequent modification to incorporate the sulfanyl acetate functionality. Recent advancements in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for developing new drugs targeting specific enzymes or receptors. For instance, studies have demonstrated its ability to inhibit certain proteases, making it a candidate for anti-inflammatory or antiviral therapies. In agrochemicals, its sulfur-based reactivity suggests potential use as a fungicide or herbicide precursor.

Moreover, the compound's unique structure makes it an interesting candidate for materials science applications. Its ability to form stable bonds under certain conditions could be harnessed in the development of novel polymers or coatings with specific mechanical and thermal properties.

Recent research has also focused on understanding the environmental fate and toxicity of Methyl 2-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)acetate. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further investigations are needed to fully assess its impact on ecosystems and human health.

In conclusion, Methyl 2-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)acetate (CAS No. 403836-03-3) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and reactivity make it a valuable tool for researchers seeking innovative solutions in pharmaceuticals, agrochemicals, and materials science.